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Compound Focus: Tricyclamol Chloride

CAS No.: 3818-88-0

Cat. No.: S584187

Get Quote

Chemical Identification and Properties

The table below summarizes the fundamental identifying information and quantitative data for Tricyclamol

chloride.

Property Value / Description

IUPAC Name 1-(3-cyclohexyl-3-hydroxy-3-phenylpropyl)-1-methylpyrrolidinium chloride [1]

CAS Registry Number 3818-88-0 [2] [3]

Molecular Formula C₂₀H₃₂ClNO [1] [2]

Formula Weight 337.932 g/mol [2] [3]

Melting Point 226-227 °C (decomposes) [3] [4]

ChEBI Definition A racemate [3] [4]

SMILES C[N+]1(CCC(O)(c2ccccc2)C2CCCCC2)CCCC1.[Cl-] [5]

InChI Key PISKUTGWQHZKIK-UHFFFAOYSA-M [5]
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Pharmacological Context and Relationship to
Procyclidine

The search results indicate a direct relationship between Tricyclamol chloride and the drug Procyclidine.

Tricyclamol is listed as a synonym for Procyclidine itself [6], and "Tricyclamol hydrochloride" is a known

synonym for Procyclidine hydrochloride [7]. This suggests that Tricyclamol chloride is a closely related

chemical variant (a salt form) of this established pharmaceutical compound.

Procyclidine is a muscarinic antagonist that crosses the blood-brain barrier. It is used to treat drug-induced

extrapyramidal disorders and parkinsonism, believed to work by blocking central cholinergic receptors to

balance cholinergic and dopaminergic activity in the basal ganglia [6].

The following diagram illustrates the relationship between Tricyclamol chloride, its enantiomers, and

Procyclidine based on the retrieved information:
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> The structural and functional relationship between Tricyclamol Chloride, its racemic nature, and the drug

Procyclidine.

Guide for Further Research
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The information available online is limited. For a comprehensive technical guide, you would likely need to

consult specialized scientific literature. Here are suggested steps for further research:

Search Scientific Databases: Use the provided CAS Number (3818-88-0) and InChI Key to search
for detailed spectroscopic, toxicological, and synthetic data in databases like SciFinder, Reaxys, or

PubMed.
Investigate Chiral Separation: Since it is a racemate, you could search for analytical methods

related to "chiral resolution of tricyclamol" to find potential HPLC or SFC methods for separating the
enantiomers.

Explore Patent Literature: The Google Patents result [8], while not directly detailing tricyclamol,
suggests that research into related bio-based medicines is active. Searching for "tricyclamol" within

patent databases may yield more technical and application-specific information.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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